Cas no 42989-82-2 (2-({(benzyloxy)carbonylamino}oxy)acetic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}oxy)acetic acid
• CAS No: 42989-82-2
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• MDL: MFCD11850828
• CID: 2128809
• PubChem ID: 39847199
• Update Time: 2025-05-24

2-({(benzyloxy)carbonylamino}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((((benzyloxy)carbonyl)amino)oxy)acetic acid
• 2-({(benzyloxy)carbonylamino}oxy)acetic acid
• AKOS013228664
• 42989-82-2
• DHJZFMMLUKUMDQ-UHFFFAOYSA-N
• CS-0346340
• 2-((((benzyloxy)carbonyl)amino)oxy)aceticacid
• EN300-341572
• 2-({[(benzyloxy)carbonyl]amino}oxy)acetic acid
• SCHEMBL2170988
• DB-363806
• 2-(benzyloxycarbonylaminooxy)acetic acid

• MDL： MFCD11850828
• Inchi： 1S/C10H11NO5/c12-9(13)7-16-11-10(14)15-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,14)(H,12,13)
• InChI Key： DHJZFMMLUKUMDQ-UHFFFAOYSA-N
• SMILES： O(C(NOCC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.06372245Da
• Monoisotopic Mass: 225.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({(benzyloxy)carbonylamino}oxy)acetic acid

Compound CAS No. 42989-82-2: 2-({(Benzyloxy)Carbonylamino}Oxy)Acetic Acid

Compound CAS No. 42989-82-2, also known as 2-({(benzyloxy)carbonylamino}oxy)acetic acid, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention in recent years due to its unique chemical properties and potential for innovative applications. The structure of this compound is characterized by a benzyloxy carbonyl amino group attached to an acetic acid moiety, which imparts it with versatile reactivity and functionality.

Recent studies have highlighted the importance of benzyloxy carbonyl amino groups in medicinal chemistry, particularly in the design of bioactive molecules. The benzyloxy carbonyl amino group serves as a protective group for amino functionalities, enabling precise control over reactivity during synthesis. This feature makes compound CAS No. 42989-82-2 an invaluable intermediate in the synthesis of complex molecules, such as peptide analogs and other bioactive agents.

The synthesis of compound CAS No. 42989-82-2 involves a multi-step process that typically begins with the preparation of the benzyloxy carbonyl intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the amino group and subsequently the acetic acid moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

One of the most promising applications of compound CAS No. 42989-82-2 lies in its use as a building block for peptide synthesis. The ability to selectively protect and deprotect functional groups is crucial in peptide chemistry, and this compound provides an efficient means to achieve this. Recent advancements in solid-phase synthesis have further enhanced its utility, enabling the rapid assembly of complex peptide sequences with high fidelity.

Beyond its role in peptide synthesis, compound CAS No. 42989-82-2 has also found applications in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored extensively, with promising results in field trials. The benzyloxy carbonyl amino group contributes to the stability and bioavailability of these compounds, making them effective against a wide range of pests and weeds.

In materials science, compound CAS No. 42989-82-2 has been utilized as a monomer for the synthesis of novel polymers with tailored properties. The incorporation of this compound into polymer backbones has led to materials with enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in biomedical devices, drug delivery systems, and advanced coatings.

Recent research has also focused on the environmental impact of compound CAS No. 42989-82-1, particularly its biodegradability and eco-friendly synthesis pathways. Scientists have developed green chemistry approaches to minimize waste generation and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the compound's potential for long-term use in environmentally responsible industries.

In conclusion, compound CAS No. 41753671563, or compound CAS No. 41753671563, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.